3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H11N5O3S
• Molecular Weight: 341.3 g/mol
• IUPAC Name: 3-[3-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C15H11N5O3S/c1-8-6-9(19-23-8)14-18-20-13(16-17-15(20)24-14)12-7-21-10-4-2-3-5-11(10)22-12/h2-6,12H,7H2,1H3
• InChI Key: RZTXYKQLCPNRFY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as topoisomerase II and DNA gyrase, which are involved in DNA replication and transcription. This inhibition leads to the disruption of DNA synthesis and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits cytotoxic effects on cancer cells. It has also been reported to have antifungal and antibacterial activities. In addition, this compound has been shown to regulate plant growth and induce the expression of stress-related genes in plants.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to inhibit the activity of certain enzymes involved in DNA replication and transcription. This makes it a potential candidate for the development of anticancer and antimicrobial agents. However, one of the limitations of using this compound is its cytotoxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anticancer and antimicrobial agent. Another direction is to explore its potential as a plant growth regulator and its effect on stress-related genes in plants. Additionally, future research could focus on the development of new synthesis methods for this compound and its derivatives.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the methods involves the reaction of 5-methyl-3-isoxazolecarboxylic acid hydrazide with 1,2,4-thiadiazole-3-thiol in the presence of triethylamine and acetic anhydride. The resulting product is then reacted with 1,2-dibromoethane and sodium hydroxide to yield the final compound.

Scientific Research Applications

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(5-methyl-3-isoxazolyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields such as medicinal chemistry, agriculture, and materials science. In medicinal chemistry, this compound has been evaluated for its anticancer, antifungal, and antibacterial activities. In agriculture, it has been studied for its potential as a plant growth regulator. In materials science, it has been investigated for its ability to form self-assembled monolayers on gold surfaces.